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Compound of Interest

Compound Name: Ursonic acid methyl ester

Cat. No.: B2607097 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Ursonic acid methyl ester, a methylated derivative of the naturally occurring pentacyclic

triterpenoid ursolic acid, is emerging as a compound of interest in pharmacological research.

This technical guide provides a comprehensive overview of its physical and chemical

properties, experimental protocols for its synthesis and analysis, and insights into its biological

activities. The information presented herein is intended to serve as a valuable resource for

professionals engaged in natural product chemistry, medicinal chemistry, and drug discovery

and development.

Core Physical and Chemical Properties
Ursonic acid methyl ester is a white solid compound.[1] A summary of its key physical and

chemical properties is presented in the table below, offering a comparative overview of its

fundamental characteristics.
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Property Value Reference

Molecular Formula C31H50O3 [2]

Molecular Weight 470.73 g/mol [2]

CAS Number 32208-45-0 [2]

Melting Point 286 °C [3]

Boiling Point 526.1 °C at 760 mmHg [4]

Density 1.06 - 1.07 g/cm³ [1][4]

Appearance White solid [1]

XLogP3 7.7 [5]

Spectral Data for Structural Elucidation
The structural identity of Ursonic acid methyl ester is confirmed through various

spectroscopic techniques. Available data includes:

¹³C NMR Spectroscopy: Data has been recorded on a BRUKER AMX-400 instrument,

providing insights into the carbon skeleton of the molecule.[5]

Mass Spectrometry (GC-MS): Mass spectral data is available from the NIST Mass

Spectrometry Data Center, which is crucial for determining the molecular weight and

fragmentation patterns.[5] The fragmentation of the parent compound, ursolic acid, often

involves a retro-Diels-Alder reaction in the C ring.[6]

Experimental Protocols
Synthesis of Ursonic Acid Methyl Ester
A common method for the synthesis of Ursonic acid methyl ester is through the esterification

of its parent compound, ursolic acid. A detailed protocol is described below.[2]

Materials:

Ursolic acid (UA)
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Potassium carbonate (K₂CO₃)

Methyl iodide (CH₃I)

Dimethylformamide (DMF)

Dichloromethane (DCM)

Magnesium sulfate (MgSO₄)

Hexane

Water

Procedure:

Dissolve ursolic acid (17.5 mmol) in DMF (80 mL).

Add K₂CO₃ (35.0 mmol) and CH₃I (38.7 mmol) to the solution.

Stir the mixture for 24 hours at room temperature.

After the reaction is complete, evaporate the DMF under reduced pressure.

Add water (150 mL) to the residue and extract with DCM (3 x 60 mL).

Combine the organic layers and dry over MgSO₄.

Filter the solution and evaporate the solvent to dryness.

Crystallize the product from hexane to yield white crystals of Ursonic acid methyl ester.

Another approach involves the use of ultrasonic assistance for the esterification of carboxylic

acids, which can offer high yields and is considered a safe and cost-effective method.[7]
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General Synthesis Workflow of Ursonic Acid Methyl Ester
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General Isolation and Characterization Workflow
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Potential Signaling Pathways Modulated by Ursolic Acid/Derivatives
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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